Cas no 2228668-49-1 (Tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate)
2228668-49-1 structure
Product Name:Tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate
CAS No:2228668-49-1
MF:C10H14N2O3
MW:210.229762554169
CID:5769733
PubChem ID:164663977
Update Time:2023-12-26
Tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-1896471
- tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate
- 2228668-49-1
- 1H-Imidazole-1-carboxylic acid, 4-(2-oxoethyl)-, 1,1-dimethylethyl ester
- Tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate
-
- Inchi: 1S/C10H14N2O3/c1-10(2,3)15-9(14)12-6-8(4-5-13)11-7-12/h5-7H,4H2,1-3H3
- InChI Key: MXALOVPXMNGQED-UHFFFAOYSA-N
- SMILES: O(C(N1C=NC(CC=O)=C1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 210.10044231g/mol
- Monoisotopic Mass: 210.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 61.2Ų
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Boiling Point: 337.7±34.0 °C(Predicted)
- pka: 3.20±0.61(Predicted)
Tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1896471-0.05g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 0.05g |
$1320.0 | 2023-09-18 | ||
| Enamine | EN300-1896471-0.1g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 0.1g |
$1384.0 | 2023-09-18 | ||
| Enamine | EN300-1896471-0.25g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 0.25g |
$1447.0 | 2023-09-18 | ||
| Enamine | EN300-1896471-0.5g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 0.5g |
$1509.0 | 2023-09-18 | ||
| Enamine | EN300-1896471-1.0g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 1g |
$1572.0 | 2023-06-03 | ||
| Enamine | EN300-1896471-2.5g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 2.5g |
$3080.0 | 2023-09-18 | ||
| Enamine | EN300-1896471-5.0g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 5g |
$4557.0 | 2023-06-03 | ||
| Enamine | EN300-1896471-10.0g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 10g |
$6758.0 | 2023-06-03 | ||
| Enamine | EN300-1896471-1g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 1g |
$1572.0 | 2023-09-18 | ||
| Enamine | EN300-1896471-5g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 5g |
$4557.0 | 2023-09-18 |
Tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2228668-49-1 (Tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent